Cas no 136902-53-9 (5-Bromo-2-(5-bromo-2-thienyl)pyridine)

• Product Name: 5-Bromo-2-(5-bromo-2-thienyl)pyridine
• CAS No: 136902-53-9
• MF: C₉H₅Br₂NS
• MW: 319.015699148178
• MDL: MFCD29765747
• CID: 2951187
• PubChem ID: 354333784
• Update Time: 2025-05-20

5-Bromo-2-(5-bromo-2-thienyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(5-bromo-2-thienyl)pyridine
• 2-Bromo-5-(5-bromo-2-pyridyl)thiophene
• 5-Bromo-2-(5-bromothiophen-2-yl)pyridine
• 2-(5-Bromo-2-thienyl)-5-bromopyridine
• T70233
• DB-217064
• BS-51891
• MFCD29765747
• 136902-53-9
• CS-0181802
• B4886
• 811-793-5

• MDL： MFCD29765747
• Inchi： 1S/C9H5Br2NS/c10-6-1-2-7(12-5-6)8-3-4-9(11)13-8/h1-5H
• InChI Key： AZBHJODALOVOSN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C=CC(=CN=2)Br)S1

Computed Properties

• Exact Mass: 318.84890g/mol
• Monoisotopic Mass: 316.85095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 41.1

Experimental Properties

• Density: 1.878±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 104.0 to 108.0 deg-C
• Solubility: Almost insoluble (0.041 g/l) (25 º C),
• λmax: 322(THF)(lit.)

5-Bromo-2-(5-bromo-2-thienyl)pyridine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Additional information on 5-Bromo-2-(5-bromo-2-thienyl)pyridine

Recent Advances in the Application of 5-Bromo-2-(5-bromo-2-thienyl)pyridine (CAS: 136902-53-9) in Chemical Biology and Pharmaceutical Research

The compound 5-Bromo-2-(5-bromo-2-thienyl)pyridine (CAS: 136902-53-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. This heterocyclic compound, featuring a pyridine ring linked to a brominated thiophene moiety, serves as a crucial building block in the synthesis of novel therapeutic agents and functional materials. Recent studies have highlighted its potential in targeting various biological pathways, making it a promising candidate for further investigation.

One of the key areas of interest is the role of 5-Bromo-2-(5-bromo-2-thienyl)pyridine in the development of kinase inhibitors. Kinases are pivotal in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have utilized this compound as a scaffold to design potent and selective kinase inhibitors, leveraging its ability to form stable interactions with the ATP-binding sites of target kinases. Recent publications have demonstrated its efficacy in inhibiting specific kinases involved in tumor progression, with promising results in preclinical models.

In addition to its therapeutic potential, 5-Bromo-2-(5-bromo-2-thienyl)pyridine has also been explored in the field of organic electronics. Its unique electronic properties, stemming from the conjugated system of the pyridine and thiophene rings, make it an attractive component for organic semiconductors and light-emitting diodes (OLEDs). Recent advancements have shown that derivatives of this compound exhibit high charge carrier mobility and excellent thermal stability, paving the way for their use in next-generation electronic devices.

Another noteworthy application is in the synthesis of metal-organic frameworks (MOFs). The bromine substituents on the thiophene and pyridine rings provide reactive sites for further functionalization, enabling the construction of complex MOF structures with tailored properties. These MOFs have shown potential in gas storage, catalysis, and drug delivery, with recent studies highlighting their ability to encapsulate and release therapeutic agents in a controlled manner.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of 5-Bromo-2-(5-bromo-2-thienyl)pyridine-based compounds. Researchers are actively working on developing more efficient synthetic routes to improve yield and reduce production costs. Additionally, further studies are needed to fully elucidate the compound's mechanism of action in biological systems and to explore its potential in other therapeutic areas.

In conclusion, 5-Bromo-2-(5-bromo-2-thienyl)pyridine (CAS: 136902-53-9) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from drug discovery to materials science, with ongoing studies continuing to uncover new possibilities. As research progresses, this compound is expected to play an increasingly important role in addressing some of the most pressing challenges in medicine and technology.